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Get Quote

Executive Summary

This technical guide provides a comprehensive analysis of 3-(3-Fluorophenyl)cyclohexanone
(CAS: 504411-52-3), a critical intermediate in medicinal chemistry.[1] Often utilized as a

scaffold in the synthesis of analgesics and psychoactive agents, this compound features a
fluorine substituent that enhances metabolic stability and lipophilicity—key parameters in drug
design.

This document synthesizes safety data, handling protocols, and synthetic utility, designed for
researchers and environmental health and safety (EHS) professionals. It moves beyond
generic SDS templates to offer context-aware safety strategies grounded in the compound's
specific chemical behavior.

Chemical Identity and Physicochemical
Properties[1][2][3][4][5][6][7][8][9][10][11]

The 3-position substitution creates a chiral center, making this compound valuable for
asymmetric synthesis. Researchers should be aware that unless specified as an enantiopure
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grade, the material is typically supplied as a racemate.

ble 1: Sul lentificati ies[1]

Parameter Data

Chemical Name 3-(3-Fluorophenyl)cyclohexanone
CAS Number 504411-52-3

Molecular Formula C12H13FO

Molecular Weight 192.23 g/mol

_ Viscous liquid or low-melting solid (Grade
Physical State
dependent)

Soluble in DCM, Ethyl Acetate, DMSO; Insoluble

Solubility in Wat
in Water

Structural Alert -unsaturated ketone precursor (potential

sensitizer)

Hazard Identification & Risk Assessment (GHS)[1]

While specific toxicological data for the 3-isomer is limited compared to cyclohexanone,
structural activity relationship (SAR) analysis with the 2- and 4-isomers (CAS 857872-72-1 and
40503-87-5) indicates a consistent hazard profile.[1]

Core Hazards[6]

e Skin & Eye Irritation (H315, H319): The ketone moiety combined with the lipophilic
fluorophenyl ring facilitates dermal absorption and irritation.

» Respiratory Irritation (H335): Inhalation of mists or dusts (if solid) triggers mucosal
inflammation.

o Thermal Decomposition: Fluorinated organics pose a specific risk of releasing Hydrogen
Fluoride (HF) gas when heated to decomposition, requiring specialized firefighting protocols.
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DOT Diagram 1: Emergency Response Decision Tree

A logical flow for immediate action upon exposure.

Exposure Incident

Identify Exposure Route

Dermal Contact Ocular Contact Inhalation

: \

1. Rinse w/ Water (15 min) 1. Move to Fresh Air
2. Remove Contact Lenses 2. Oxygen if Breathing Difficult

1. Remove Contaminated Clothing

2. Wash w/ Soap & Water (15 min)

3. Monitor for Erythema 3. Seek Ophthalmologist 3. Medical Eval for Pulmonary Edema

Click to download full resolution via product page

Caption: Triage workflow for acute exposure events involving fluorinated cyclohexanones.

Safe Handling & Engineering Controls
Engineering Controls

» Ventilation: All open handling must occur within a certified chemical fume hood maintaining a
face velocity of 80—100 fpm.

« Static Control: As a ketone, the potential for static discharge ignition exists.[2] Ground all
glassware and transfer lines, especially when using non-polar solvents like hexanes during
purification.

Personal Protective Equipment (PPE) Selection[1]

¢ Gloves: Nitrile rubber (0.11 mm) is sufficient for splash protection. For prolonged immersion
or cleaning spills, use Silver Shield/4H laminates, as ketones can swell standard nitrile and
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latex rapidly.

» Respiratory: If working outside a hood (not recommended) or handling large powder
guantities, a P95 particulate respirator with an Organic Vapor (OV) cartridge is mandatory.

Synthesis & Experimental Utility

The primary synthetic route for 3-(3-Fluorophenyl)cyclohexanone involves the Rhodium-
catalyzed 1,4-conjugate addition of 3-fluorophenylboronic acid to 2-cyclohexen-1-one.[1] This
pathway is preferred over Grignard reagents to avoid 1,2-addition byproducts.[1]

Protocol: Rh-Catalyzed Conjugate Addition

» Reagents: 2-Cyclohexen-1-one (1.0 eq), 3-Fluorophenylboronic acid (1.5 eq), [Rh(cod)Cl]2 (3
mol%).

e Solvent: Dioxane/Water (10:1).
» Conditions: Heat to 100°C for 3 hours under Argon atmosphere.
o Workup: Extract with EtOAc, wash with brine, dry over MgSOea.

 Purification: Flash column chromatography (Hexane/EtOAc gradient).

DOT Diagram 2: Synthesis Workflow

Visualizing the critical path and decision points in the synthesis.[1]

2-Cyclohexen-1-one

1,4-Addition Completion Check (TLC) _ Ag. Workup Crude Oil Flash Chromatography Pure Fractions
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Rh(l) Catalyst

© 2026 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b15243568/docs?utm_src=pdf-body#technical-whitepaper-safety-handling-and-application-of-3-3-fluorophenyl-cyclohexanone-1
https://www.molaid.com/MS_2835855
https://www.molaid.com/MS_2835855
https://www.molaid.com/MS_2835855
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15243568?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Caption: Catalytic cycle workflow for the selective synthesis of the target ketone.
Storage and Stability
» Shelf Life: 24 months if stored correctly.
» Conditions: Store at 2—8°C (refrigerated) under an inert atmosphere (Argon/Nitrogen).
¢ Incompatibilities:

o Strong Oxidizers: Risk of fire.[3][4][5]

o Strong Bases: Can induce aldol condensation or polymerization of the ketone.

o Reducing Agents: Borohydrides will reduce the ketone to the corresponding alcohol.

Disposal and Environmental Compliance

Do not dispose of via municipal drains. The fluorinated nature of the compound implies
persistence.

e Collection: Collect in a dedicated "Non-Halogenated Organic" waste stream (unless F-
content mandates Halogenated classification per local regulations—check specific
incinerator acceptance criteria).

» Destruction: High-temperature incineration equipped with scrubbers to neutralize HF
generation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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